Cas no 16681-77-9 (1-Methyltetrazole)

1-Methyltetrazole is a heterocyclic compound featuring a five-membered ring containing four nitrogen atoms and one carbon atom, with a methyl group substituted at the 1-position. This compound is of interest in pharmaceutical and chemical synthesis due to its stability and versatility as a building block. It is commonly employed as a precursor in the preparation of tetrazole-based derivatives, which are valued for their applications in medicinal chemistry, particularly as bioisosteres for carboxylic acids. The methyl substitution enhances its lipophilicity, improving solubility in organic solvents and facilitating its use in various synthetic pathways. Its robust structure and reactivity make it a useful intermediate in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.
1-Methyltetrazole structure
1-Methyltetrazole structure
Product Name:1-Methyltetrazole
CAS No:16681-77-9
MF:C2H4N4
MW:84.0799589157104
MDL:MFCD00129972
CID:156979
PubChem ID:140123
Update Time:2025-10-28

1-Methyltetrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-methyl-
    • 1-METHYL-1,2,3,4-TETRAZOLE
    • 1-Methyl-1HTetrazole
    • 1-METHYL-1H-TETRAZOLE
    • 1-Methyltetrazole
    • 1H-Tetrazole,1-methyl
    • 1-methyl-1,2,3,4-tetraazole
    • 1-Methyl-1H-tetraazole
    • 1-Methyl-1H-tetrazol
    • methyl tetrazole
    • N-Methyltetrazole
    • tetrazol-1-yl-methane
    • N-methyl-1H-tetrazole
    • 1-methyl-1H-1,2,3,4-tetrazole
    • 1H-tetrazole,1-methyl-
    • OMAFFHIGWTVZOH-UHFFFAOYSA-N
    • 1-methyl tetrazole
    • methyl-1h-tetrazole
    • ZERO/005912
    • 1-Methyl-1H-tetraazole #
    • SBB013782
    • STK722216
    • 1-methyl-1H-1,2,3,4-tetraazole
    • RP18414
    • ST4130739
    • AB1008093
    • X6249
    • M2451
    • 16
    • EN300-101130
    • BCP29337
    • Z1198150919
    • J-504905
    • DTXSID60168195
    • 16681-77-9
    • MFCD00129972
    • A810778
    • CCG-321582
    • AKOS005524138
    • 1H-Tetrazole, 1-methyl-;1-Methyltetrazole;N-methyl-1H-tetrazole;N-Methyltetrazole
    • InChI=1/C2H4N4/c1-6-2-3-4-5-6/h2H,1H
    • FT-0688723
    • DB-017487
    • MDL: MFCD00129972
    • Inchi: 1S/C2H4N4/c1-6-2-3-4-5-6/h2H,1H3
    • InChI Key: OMAFFHIGWTVZOH-UHFFFAOYSA-N
    • SMILES: N1(C=NN=N1)C

Computed Properties

  • Exact Mass: 84.04360
  • Monoisotopic Mass: 84.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • Color/Form: Solid
  • Density: 1.4
  • Melting Point: 37.0 to 41.0 deg-C
  • Boiling Point: 81°C/0.1mmHg(lit.)
  • Flash Point: 57.4 °C
  • Refractive Index: 1.664
  • PSA: 43.60000
  • LogP: -0.78990
  • Solubility: Not determined

1-Methyltetrazole Security Information

1-Methyltetrazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 1-Methyltetrazole

1-Methyltetrazole: A Comprehensive Overview

1-Methyltetrazole, also known as methyltetrazole, is a heterocyclic organic compound with the CAS number 16681-77-9. This compound belongs to the class of tetrazoles, which are five-membered aromatic rings consisting of four nitrogen atoms and one carbon atom. The methyl group attached to the carbon atom in the ring gives 1-methyltetrazole its unique chemical properties and makes it a valuable compound in various applications.

Tetrazoles, including 1-methyltetrazole, have been extensively studied due to their versatile reactivity and stability. Recent research has highlighted their potential in pharmaceuticals, agrochemicals, and materials science. For instance, 1-methyltetrazole has been explored as a building block for synthesizing bioactive compounds, such as antifungal and anticancer agents. Its ability to form stable bonds with metals has also made it a promising candidate in coordination chemistry and catalysis.

The synthesis of 1-methyltetrazole typically involves the reaction of sodium azide with an appropriate alkylating agent, followed by cyclization under acidic conditions. This process is highly efficient and yields pure product with high purity, making it suitable for large-scale production. The compound is stable under normal conditions but can decompose upon heating or exposure to strong acids or bases, releasing nitrogen gas.

One of the most notable applications of 1-methyltetrazole is in the field of medicinal chemistry. Researchers have utilized its unique electronic properties to design novel drug candidates. For example, derivatives of 1-methyltetrazole have shown potent activity against various fungal strains, making them potential candidates for antifungal therapies. Additionally, studies have demonstrated that certain analogs of 1-methyltetrazole exhibit selective cytotoxicity against cancer cells, suggesting their potential in oncology.

In agrochemistry, 1-methyltetrazole has been investigated as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a valuable ingredient in agricultural chemicals. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis methods for 1-methyltetrazole, reducing its environmental footprint.

From a materials science perspective, 1-methyltetrazole has been explored as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions such as copper, zinc, and iron has enabled the creation of porous materials with applications in gas storage, catalysis, and sensing technologies.

Despite its numerous applications, the handling of 1-methyltetrazole requires caution due to its potential health hazards. Prolonged exposure can cause irritation to the eyes and skin, while inhalation may lead to respiratory issues. Proper personal protective equipment (PPE) should be worn when working with this compound to ensure safety.

In conclusion, 1-methyltetrazole is a versatile compound with a wide range of applications across various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in modern science and industry.

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